Lonijaposide B
Overview
Description
Lonijaposide B is a natural product found in Lonicera japonica with data available.
Scientific Research Applications
Pharmacological Activities
Lonijaposide B, along with other related compounds, has been identified from the flower buds of Lonicera japonica, demonstrating a range of bioactivities. In particular, Lonijaposide C has shown potential in modulating immune responses by inhibiting the release of glucuronidase in rat polymorphonuclear leukocytes, a response induced by platelet-activating factor (Song et al., 2008). This suggests potential anti-inflammatory or immune-modulating properties.
Structural and Biochemical Insights
The discovery of this compound and its analogs has expanded the understanding of the chemical diversity and potential pharmacological applications of natural products. For instance, compounds like Lonijaposides O-W feature amino acid units sharing the N atom with a pyridinium or nicotinic acid moiety, offering new insights into structural biology and chemistry (Yu et al., 2013).
Antiviral Properties
Further research into these compounds has uncovered notable antiviral activities. Specifically, certain compounds, including Lonijaposides O, P, Q, and W, exhibited antiviral activity against the influenza virus A/Hanfang/359/95 (H3N2), and one compound notably inhibited Coxsackie virus B3 replication, hinting at potential therapeutic applications in antiviral drug development (Yu et al., 2013).
properties
Molecular Formula |
C25H32NO12+ |
|---|---|
Molecular Weight |
538.5 g/mol |
IUPAC Name |
5-[(E)-2-[(2S,3R,4S)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]ethenyl]-1-(2-hydroxyethyl)pyridin-1-ium-3-carboxylic acid |
InChI |
InChI=1S/C25H31NO12/c1-3-15-16(5-4-13-8-14(22(32)33)10-26(9-13)6-7-27)17(23(34)35-2)12-36-24(15)38-25-21(31)20(30)19(29)18(11-28)37-25/h3-5,8-10,12,15-16,18-21,24-25,27-31H,1,6-7,11H2,2H3/p+1/b5-4+/t15-,16+,18-,19-,20+,21-,24+,25+/m1/s1 |
InChI Key |
FPYKDTSNMCSLIB-ZHDNQQBJSA-O |
Isomeric SMILES |
COC(=O)C1=CO[C@H]([C@@H]([C@@H]1/C=C/C2=CC(=C[N+](=C2)CCO)C(=O)O)C=C)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
Canonical SMILES |
COC(=O)C1=COC(C(C1C=CC2=CC(=C[N+](=C2)CCO)C(=O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O |
synonyms |
lonijaposide B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2,3-dimethyl-4-imidazolyl)methyl]-N-[4-(2-furanyl)phenyl]-3-piperidinecarboxamide](/img/structure/B1261567.png)